2-Hydroxy-5-(2-thienyl)benzoic acid

• CAS No.: 23380-74-7
• Molecular Formula: C11H8O3S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: 2-hydroxy-5-thiophen-2-ylbenzoic acid
• InChI: InChI=1S/C11H8O3S/c12-9-4-3-7(6-8(9)11(13)14)10-2-1-5-15-10/h1-6,12H,(H,13,14)
• InChI Key: YJGBYWQLSZIMJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC(=C(C=C2)O)C(=O)O

Description

2-Hydroxy-5-(2-thienyl)benzoic acid (CAS: 23380-74-7) is a salicylic acid derivative substituted with a 2-thienyl group at the 5-position. Its molecular formula is C₁₁H₈O₃S, with a molecular weight of 220.249 g/mol . The compound features a hydroxyl group at the 2-position and a thiophene ring attached to the benzene core, conferring unique electronic and steric properties. This structure enables applications in pharmaceutical synthesis, particularly in constructing benzimidazole derivatives, as demonstrated in the preparation of bioactive 2-aryl-1-hydroxy-5-(2-thenoyl)benzimidazole 3-oxides . The thienyl group enhances π-π interactions and metal coordination capabilities, making it valuable in medicinal chemistry and materials science.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The biological and physicochemical properties of hydroxybenzoic acid derivatives are highly dependent on substituent groups. Below is a comparative analysis of structurally related compounds:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Hydroxy-5-(2-thienyl)benzoic acid	2-Thienyl	C₁₁H₈O₃S	220.25	Bioactive benzimidazole synthesis; enhanced π-π interactions
2-Hydroxy-5-(phenyldiazenyl)benzoic acid	Phenylazo	C₁₃H₁₀N₂O₃	254.23	Antibacterial (e.g., Sulfasalazine); azo group enables coordination chemistry
2-Hydroxy-5-(1-(pyrazine-2-carbonyl)hydrazono)hexyl benzoic acid	Hexyl hydrazone-pyrazine	C₁₈H₁₈N₄O₄ (estimated)	366.36 (estimated)	Anti-tuberculosis activity; combines salicylic acid with pyrazinamide pharmacophore
2-Hydroxy-5-methylbenzoic acid	Methyl	C₈H₈O₃	152.15	Laboratory chemical; simpler substituent for crystallinity studies
2-Hydroxy-5-(1H-pyrrol-1-yl)-benzoic acid	1H-Pyrrol-1-yl	C₁₁H₉NO₃	203.20	Electronic modulation via pyrrole’s electron-rich ring; research applications
2-Hydroxy-5-(3-methylbutyryl)benzoic acid	3-Methylbutyryl	C₁₂H₁₄O₄	222.24	Aliphatic chain increases hydrophobicity; potential in polymer chemistry

Key Research Findings

In contrast, the phenylazo derivative (Sulfasalazine) is clinically used for inflammatory bowel disease due to its sulfapyridine moiety, which releases 5-aminosalicylic acid in the colon . The hydrazone-pyrazine derivative () demonstrates enhanced anti-tuberculosis efficacy by combining salicylic acid’s anti-inflammatory properties with pyrazinamide’s bactericidal effects .

Electronic and Steric Effects :

• Thienyl vs. Pyrrole : The thiophene ring (electron-deficient) in 2-Hydroxy-5-(2-thienyl)benzoic acid may improve metal-binding capacity compared to the electron-rich pyrrole group in 2-Hydroxy-5-(1H-pyrrol-1-yl)-benzoic acid, influencing catalytic or sensing applications .
• Methyl vs. Thienyl : The methyl group in 2-Hydroxy-5-methylbenzoic acid simplifies crystallization but lacks the aromatic diversity of the thienyl group, limiting its utility in coordination chemistry .